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Compound of Interest

Compound Name:
4-(4-Ethylpiperazin-1-

ylmethyl)benzylamine

Cat. No.: B1320382 Get Quote

Essential Safety and Handling Guide for 4-(4-
Ethylpiperazin-1-ylmethyl)benzylamine
This guide provides crucial safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling 4-(4-Ethylpiperazin-1-
ylmethyl)benzylamine. The information is compiled to ensure safe laboratory practices and

responsible environmental stewardship.

Immediate Safety Precautions
Before handling 4-(4-Ethylpiperazin-1-ylmethyl)benzylamine, ensure that you are in a well-

ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

Emergency equipment, including an eyewash station and a safety shower, must be readily

accessible.

Hazard Identification and Personal Protective
Equipment (PPE)
This chemical is associated with the following hazards:

H302: Harmful if swallowed.[1]
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H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

To mitigate these risks, the following personal protective equipment is mandatory:

PPE Category
Specific
Recommendations

Rationale

Eye Protection

Chemical safety goggles or a

face shield worn over safety

glasses.

Protects against splashes that

can cause serious eye

irritation.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact and

subsequent irritation.[2]

Body Protection A laboratory coat.
Protects skin and personal

clothing from contamination.[2]

Respiratory Protection

Generally not required if

handled in a fume hood. If

there is a risk of generating

dust or aerosols outside of a

fume hood, a respirator may

be necessary.[2]

Minimizes inhalation of the

compound, which can cause

respiratory tract irritation.[1]

Operational Plan: Step-by-Step Handling Protocol
Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the

workspace within a certified chemical fume hood. Have all necessary equipment and

reagents ready to minimize movement and potential for spills.

Weighing and Aliquoting: Handle the solid compound with care to avoid generating dust. Use

a spatula and a tared weighing vessel. If preparing a solution, add the solid to the solvent

slowly.
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Solution Handling: Handle all solutions containing 4-(4-Ethylpiperazin-1-
ylmethyl)benzylamine with the same level of precaution as the solid compound.

Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands and

any exposed skin thoroughly.

Disposal Plan
Proper disposal of 4-(4-Ethylpiperazin-1-ylmethyl)benzylamine and associated waste is

crucial to prevent environmental contamination and ensure laboratory safety.

Waste Segregation:

Collect all solid waste contaminated with the compound (e.g., gloves, pipette tips,

weighing paper) in a designated, leak-proof hazardous waste container.

Collect all liquid waste containing the compound in a separate, clearly labeled hazardous

waste container. Due to its chemical structure, which includes a piperazine ring, it should

be treated as hazardous waste.[3]

Container Management: Ensure waste containers are compatible with the chemical, properly

sealed, and stored in a designated satellite accumulation area away from incompatible

materials.

Disposal Method: The recommended method of disposal for this type of organic compound is

incineration in a chemical incinerator equipped with an afterburner and scrubber.[3] Do not

dispose of this chemical down the drain or in regular trash.[3] Arrange for collection by a

licensed environmental services company.

Quantitative Data Summary
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Property Value Source

Molecular Formula C14H23N3 [4]

Molecular Weight 233.35 g/mol [1][4]

Physical Form Solid [4]

Storage Class 11 - Combustible Solids [4]

Experimental Workflow and Safety Logic
The following diagram illustrates the logical workflow for the safe handling of 4-(4-
Ethylpiperazin-1-ylmethyl)benzylamine, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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